N-{[6-(4-methylphenyl)-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl]methyl}benzamide

Specification

• CAS No.: 946294-54-8
• Molecular Formula: C20H19N3OS
• Molecular Weight: 349.45
• IUPAC Name: N-[[6-(4-methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl]methyl]benzamide
• Standard InChI: InChI=1S/C20H19N3OS/c1-14-7-9-15(10-8-14)18-17(23-11-12-25-20(23)22-18)13-21-19(24)16-5-3-2-4-6-16/h2-10H,11-13H2,1H3,(H,21,24)
• Standard InChI Key: CBTDXDKPTNGRBT-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=C(N3CCSC3=N2)CNC(=O)C4=CC=CC=C4

Introduction

N-{[6-(4-methylphenyl)-2H,3H-imidazo[2,1-b]thiazol-5-yl]methyl}benzamide is a complex organic compound belonging to the class of imidazo[2,1-b]thiazoles. This compound features a unique structure characterized by the fusion of a thiazole ring with an imidazole ring, along with various substituents that enhance its biological and chemical properties. It is recognized for its potential applications in medicinal chemistry, particularly in the development of antimicrobial and anticancer agents.

Synthesis Pathway

The synthesis of N-{[6-(4-methylphenyl)-2H,3H-imidazo[2,1-b]thiazol-5-yl]methyl}benzamide typically involves several multi-step organic reactions. These reactions often include the formation of the imidazo[2,1-b]thiazole core followed by the introduction of the benzamide moiety.

Biological Activity

While specific biological activity data for N-{[6-(4-methylphenyl)-2H,3H-imidazo[2,1-b]thiazol-5-yl]methyl}benzamide are not detailed in the available literature, compounds within the imidazo[2,1-b]thiazole class are generally recognized for their potential antimicrobial and anticancer properties. Similar heterocyclic compounds have shown promising results in biological evaluations, such as antimicrobial and anticancer activities.

Research Findings and Applications

Research on similar compounds suggests that modifications in the aromatic rings, such as the introduction of nitro or halo groups, can enhance antimicrobial activity. Additionally, the presence of specific substituents can improve the anticancer efficacy of these compounds. While N-{[6-(4-methylphenyl)-2H,3H-imidazo[2,1-b]thiazol-5-yl]methyl}benzamide itself has not been extensively studied, its structural similarity to other active compounds suggests potential applications in medicinal chemistry.